Cas no 55850-21-0 (Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-)
55850-21-0 structure
Product Name:Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-
CAS No:55850-21-0
MF:C20H20N2O4S2
MW:416.513802528381
CID:350477
PubChem ID:607436
Update Time:2025-04-19
Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-N-[3-(4-methylbenzenesulfonamido)phenyl]benzene-1-sulfonamide
- ST51039283
- 55850-21-0
- DTXSID70345834
- N,N'-(m-Phenylene)bis(p-toluenesulfonamide)
- N,N'-ditosyl-metaphenylenediamine
- YUZGSZQNSXWQJE-UHFFFAOYSA-N
- SCHEMBL14877794
- AKOS003876611
- 4-Methyl-N-(3-([(4-methylphenyl)sulfonyl]amino)phenyl)benzenesulfonamide #
- Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl-
-
- MDL: MFCD00349991
- Inchi: 1S/C20H20N2O4S2/c1-15-6-10-19(11-7-15)27(23,24)21-17-4-3-5-18(14-17)22-28(25,26)20-12-8-16(2)9-13-20/h3-14,21-22H,1-2H3
- InChI Key: YUZGSZQNSXWQJE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC1C=CC=C(C=1)NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 416.0866
- Monoisotopic Mass: 416.08644947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 92.34
Benzenesulfonamide, N,N'-1,3-phenylenebis[4-methyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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